molecular formula C18H23O2P B598215 Bis(2-isopropoxyphenyl)phosphine CAS No. 1202864-41-2

Bis(2-isopropoxyphenyl)phosphine

Cat. No. B598215
CAS RN: 1202864-41-2
M. Wt: 302.354
InChI Key: YIPWRRYMXFYATQ-UHFFFAOYSA-N
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Description

Bis(2-isopropoxyphenyl)phosphine is a chemical compound with the empirical formula C18H23O2P . It has a molecular weight of 302.35 and is commonly used as a ligand in various chemical reactions .


Molecular Structure Analysis

The molecular structure of Bis(2-isopropoxyphenyl)phosphine consists of two isopropoxyphenyl groups attached to a central phosphorus atom . The SMILES string for this compound is CC(C)Oc1ccccc1Pc2ccccc2OC(C)C .


Chemical Reactions Analysis

Bis(2-isopropoxyphenyl)phosphine is suitable for various types of coupling reactions, including Buchwald-Hartwig Cross Coupling, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .


Physical And Chemical Properties Analysis

Bis(2-isopropoxyphenyl)phosphine is a white to yellow to tan powder . It has a melting point of 71-75 °C . It is also classified as a flammable solid .

Mechanism of Action

While the specific mechanism of action for Bis(2-isopropoxyphenyl)phosphine is not mentioned, it is known that phosphines are ubiquitous across metal coordination chemistry and underpin some of the most famous homogeneous transition metal catalysts .

Safety and Hazards

Bis(2-isopropoxyphenyl)phosphine is considered hazardous and is classified as a flammable solid . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used for extinction . It is advised to keep away from heat, sparks, open flames, and hot surfaces .

Future Directions

While specific future directions for Bis(2-isopropoxyphenyl)phosphine are not mentioned, the development of phosphine confinement is being explored, and parallels are being drawn with related constrained macrocyclic systems and mechanically interlocked molecules . This could potentially open new avenues for research in the future.

properties

IUPAC Name

bis(2-propan-2-yloxyphenyl)phosphane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23O2P/c1-13(2)19-15-9-5-7-11-17(15)21-18-12-8-6-10-16(18)20-14(3)4/h5-14,21H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YIPWRRYMXFYATQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=CC=C1PC2=CC=CC=C2OC(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23O2P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60736797
Record name Bis{2-[(propan-2-yl)oxy]phenyl}phosphane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60736797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

302.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Bis(2-isopropoxyphenyl)phosphine

CAS RN

1202864-41-2
Record name Bis{2-[(propan-2-yl)oxy]phenyl}phosphane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60736797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1202864-41-2
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